2-Oxo-2H-chromene-3-carboxylic acid [4-(4-ethyl-piperazin-1-yl)-phenyl]-amide

• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: N-[4-(4-ethylpiperazin-1-yl)phenyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C22H23N3O3/c1-2-24-11-13-25(14-12-24)18-9-7-17(8-10-18)23-21(26)19-15-16-5-3-4-6-20(16)28-22(19)27/h3-10,15H,2,11-14H2,1H3,(H,23,26)
• InChI Key: YQXKWSNLAVFZJL-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: WIC1; WIC-1; WIC 1

Description

This compound has garnered significant attention due to its ability to modulate cellular processes, particularly in the context of cancer research .

Scientific Research Applications

WIC1 has a wide range of applications in scientific research, including:

Cancer Research: WIC1 is used to study the inhibition of the Wnt/β-catenin signaling pathway, which is crucial in cancer cell proliferation and differentiation.

Stem Cell Research: It helps in understanding the regulation of stem cell proliferation and differentiation, particularly in airway basal stem cells.

Drug Development: WIC1 serves as a lead compound in the development of new therapeutic agents targeting the Wnt/β-catenin pathway.

Biological Studies: It is used to investigate the molecular mechanisms underlying various biological processes regulated by the Wnt/β-catenin pathway.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WIC1 involves several steps, starting with the preparation of the core benzopyran structure. The key steps include:

Formation of the benzopyran core: This is typically achieved through a cyclization reaction involving appropriate starting materials.

Introduction of the piperazinyl group: This step involves the reaction of the benzopyran core with 4-ethylpiperazine under controlled conditions.

Carboxamide formation: The final step involves the formation of the carboxamide group through a reaction with an appropriate carboxylic acid derivative.

Industrial Production Methods

Industrial production of WIC1 follows similar synthetic routes but is optimized for large-scale production. This involves:

Optimization of reaction conditions: Ensuring high yield and purity through controlled temperature, pressure, and solvent conditions.

Purification: Using techniques such as recrystallization and chromatography to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

WIC1 undergoes several types of chemical reactions, including:

Oxidation: WIC1 can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups present in WIC1.

Substitution: Various substitution reactions can be performed on the aromatic ring and the piperazinyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenation and nitration reactions are common, using reagents like chlorine and nitric acid.

Major Products

Mechanism of Action

WIC1 exerts its effects by inhibiting the Wnt/β-catenin signaling pathway. It specifically targets the phosphorylation of β-catenin at the Y489 site, thereby preventing its nuclear localization and subsequent activation of target genes. This inhibition leads to reduced proliferation of airway basal stem cells and promotes their differentiation into ciliated cells .

Comparison with Similar Compounds

Similar Compounds

XAV939: Another Wnt/β-catenin signaling inhibitor that stabilizes axin and promotes the degradation of β-catenin.

ICG-001: Inhibits the interaction between β-catenin and CREB-binding protein (CBP), thereby blocking Wnt signaling.

LGK974: A porcupine inhibitor that prevents the secretion of Wnt ligands.

Uniqueness of WIC1

WIC1 is unique in its specific inhibition of β-catenin phosphorylation at the Y489 site, which is not a common target for other Wnt inhibitors. This specificity makes WIC1 a valuable tool in studying the detailed mechanisms of Wnt signaling and its role in various biological processes .